4-Hydroxybenzoic acid

• CAS No.: 99-96-7
• Product Name: 4-Hydroxybenzoic acid
• Molecular Formula: C7H6O3
• Molecular Weight: 138.12 g/mol
• IUPAC Name: 4-oxoniobenzoate
• Standard InChI: InChI=1S/C7H6O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8H,(H,9,10)
• Standard InChIKey: FJKROLUGYXJWQN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)[O-])[OH2+]
• Canonical SMILES: C1=CC(=CC=C1C(=O)[O-])[OH2+]
• Appearance: Powder
• Colorform: White granular crystalline powder consisting of monoclinic prisms
• Density: 1.46 g/cu cm @ 25 °C
• Melting Point: 214.5 °C; Mp 213-214 °
• Physical Description: PelletsLargeCrystals; Solid; White crystalline powder; faint nutty odou
• Description: 4-Hydroxybenzoic acid, also known as p-hydroxybenzoate or 4-carboxyphenol, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. 4-Hydroxybenzoic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 4-Hydroxybenzoic acid has been detected in most biofluids, including sweat, urine, blood, and saliva. Within the cell, 4-hydroxybenzoic acid is primarily located in the cytoplasm and mitochondria. 4-Hydroxybenzoic acid exists in all eukaryotes, ranging from yeast to humans. In humans, 4-hydroxybenzoic acid is involved in ubiquinone biosynthesis pathway.; 4-hydroxybenzoic acid is a monohydroxybenzoic acid that is benzoic acid carrying a hydroxy substituent at C-4 of the benzene ring. It has a role as a plant metabolite and an algal metabolite. It is a conjugate acid of a 4-hydroxybenzoate.
• Related CAS: 114-63-6 (mono-hydrochloride salt); 16782-08-4 (mono-potassium salt)
• Solubility: 0.04 M; 5 mg/mL at 25 °C; Solubility (in 100 g of solution): 99% ethanol 38.75 g (67 °C); n-butanol 19.5 g (32.5 °C); Soluble in about 125 parts water, freely in alcohol, slightly in chloroform; soluble in ether, acetone. Practically insoluble in carbon disulfide.; In water, 5000 mg/L at 25 °C; 5.0 mg/mL; slightly soluble in water; soluble in organic solvents; freely soluble (in ethanol)
• Synonyms: 4-hydroxybenzoate; 4-hydroxybenzoic acid; 4-hydroxybenzoic acid, calcium salt; 4-hydroxybenzoic acid, copper(2+)(1:1) salt; 4-hydroxybenzoic acid, dilithium salt; 4-hydroxybenzoic acid, dipotassium salt; 4-hydroxybenzoic acid, disodium salt; 4-hydroxybenzoic acid, monopotassium salt; 4-hydroxybenzoic acid, monosodium salt; 4-hydroxybenzoic acid, monosodium salt, 11C-labeled; p-hydroxybenzoate; para-hydroxybenzoic acid; sodium p-hydroxybenzoate tetrahydrate
• Vapor Pressure: 1.92e-07 mmHg; 1.9X10-7 mm Hg at 25 °C /Extrapolated/
• PubChem Compound: 3702506
• Last Modified: Nov 12 2021